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Compound of Interest

Compound Name: alpha-Cam

Cat. No.: B037511 Get Quote

For researchers, scientists, and drug development professionals, understanding the nuanced

functional differences between protein isoforms is critical for elucidating disease mechanisms

and identifying novel therapeutic targets. Activated Leukocyte Cell Adhesion Molecule

(ALCAM), a member of the immunoglobulin superfamily, presents a compelling case study in

how alternative splicing can generate functionally distinct protein variants that play divergent

roles in physiological and pathological processes, particularly in cancer progression.

This guide provides an objective comparison of the key functional differences between the

major ALCAM isoforms, supported by experimental data and detailed methodologies. We will

delve into the structural variations, differential proteolytic susceptibility, and the consequent

impact on cell-cell adhesion, signaling, and metastatic potential.

At a Glance: Comparative Analysis of ALCAM
Isoforms
The primary functional distinction between the two main membrane-bound isoforms of ALCAM,

Isoform 1 (ALCAM-Iso1) and Isoform 2 (ALCAM-Iso2), arises from a subtle difference in their

primary structure, which has profound implications for their proteolytic regulation and,

consequently, their adhesive properties. A third key player is a soluble isoform (sALCAM),

which adds another layer of regulatory complexity.
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Feature ALCAM-Isoform 1 ALCAM-Isoform 2
Soluble ALCAM
(sALCAM)

Structure

Full-length protein

with all 15 coding

exons.[1]

Lacks exon 13,

resulting in the

absence of 13 amino

acids in the stalk

region.[1]

Contains only the N-

terminal V-type Ig

domain (D1).[1]

Proteolytic

Susceptibility

Low susceptibility to

ADAM17-mediated

shedding.[1]

Approximately 10-fold

higher susceptibility to

shedding by ADAM17

and MMP14.[1][2]

Secreted isoform, not

subject to membrane

shedding.

Cell-Cell Adhesion

Promotes strong,

stable cell-cell

adhesion.[1]

Leads to diminished

cell-cell adhesion and

promotes single-cell

dispersion.[1][2]

Can block homophilic

ALCAM-ALCAM

interactions, inhibiting

cell adhesion.[1]

Homophilic Binding

Affinity (Kd)
29-48 μM[3]

Not explicitly

determined, but

functional assays

suggest weaker

effective adhesion.

Acts as a competitive

inhibitor.

Role in Metastasis

High expression is

associated with

maintaining tumor cell

cohesion, potentially

suppressing

metastasis.[1]

Increased expression

and shedding are

linked to enhanced

tumor cell

dissemination and

metastasis.[1][2]

Can inhibit tumor

progression in some

contexts.[1]

Visualizing the Functional Divergence
To better understand the molecular mechanisms underlying the functional differences between

ALCAM isoforms, the following diagrams illustrate the key structural variations and the

subsequent signaling and functional consequences.
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ALCAM-Isoform 1 ALCAM-Isoform 2

Full-length ALCAM
(with exon 13)

Intact Stalk Region

contains

ADAM17

Low susceptibility to cleavage

Strong Cell-Cell Adhesion

Maintains

Spliced ALCAM
(lacks exon 13)

Altered Stalk Region

contains

ADAM17 / MMP14

High susceptibility to cleavage

Weak Cell-Cell Adhesion
& Cell Dispersion

Promotes
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ALCAM Isoform-Dependent Signaling and Functional Outcomes

ALCAM-Isoform 1

Stable Cell Adhesion

ALCAM-Isoform 2

Increased Ectodomain Shedding

Tumor Cohesion

maintains

Cell Dispersion & Migration

leads to

Metastasis

promotes
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Cell Aggregation Assay Workflow

Single Cell Suspension

Incubate with Rotation
(37°C, 30 min)

Flow Cytometry Analysis

Gate on Single Cells vs. Aggregates

Quantify Aggregation Percentage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b037511#functional-differences-between-alcam-
isoforms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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